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This guide provides a detailed analysis of the expected spectroscopic data for 5-
Bromodescyano Citalopram, a significant impurity and analog of the widely recognized
antidepressant, Citalopram. In the absence of direct experimental spectra in publicly available
literature, this document leverages established spectroscopic principles and comparative data
from the parent compound, Citalopram, to offer a robust predictive analysis. This approach is
designed to empower researchers in the identification, characterization, and quality control of
this compound.

Introduction to 5-Bromodescyano Citalopram

5-Bromodescyano Citalopram, with the chemical formula C19H21BrFNO and a molecular
weight of 378.28 g/mol , is a derivative of Citalopram. Its structure is characterized by the
substitution of the nitrile (cyano) group at the 5-position of the isobenzofuran ring with a
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bromine atom. Understanding the spectroscopic signature of this compound is crucial for
professionals in drug development and quality assurance, as it allows for the accurate
identification and quantification of this impurity in Citalopram samples.

Caption: Molecular Structure of 5-Bromodescyano Citalopram

Predicted Spectroscopic Data

This section details the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data for 5-Bromodescyano Citalopram. These predictions are based on
the known spectra of Citalopram and the predictable electronic and structural effects of the
bromo and descyano substitutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The
predicted *H and 3C NMR chemical shifts for 5-Bromodescyano Citalopram are presented
below, with a rationale for the expected changes relative to Citalopram.

2.1.1. Predicted *H NMR Data

The substitution of the electron-withdrawing cyano group with a less electronegative bromine
atom at the 5-position of the isobenzofuran ring is expected to cause a general upfield shift (to
lower ppm values) for the aromatic protons on that ring. The protons on the fluorophenyl ring
and the propylamino side chain should be less affected.
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] Predicted Chemical o Rationale for Shift
Proton Assignment _ Multiplicity .
Shift (ppm) vs. Citalopram

Upfield shift due to

Aromatic removal of the
_ 70-75 m L
(isobenzofuran) deshielding cyano
group.
Aromatic Minimal change
70-7.6 m
(fluorophenyl) expected.

Minimal change
-OCH:- 5.1-53 m

expected.
Minimal change
-NCH:- 23-25 t
expected.
Minimal change
-N(CHs)2 21-23 s
expected.
) Minimal change
-CH2- (propyl chain) 13-22 m

expected.

2.1.2. Predicted 3C NMR Data

Similar to the proton NMR, the carbon signals of the isobenzofuran ring are expected to be
most affected by the substitution. The carbon atom directly bonded to the bromine (C-5) will
experience a significant downfield shift due to the halogen's electronegativity, while the other
carbons on that ring may experience slight upfield shifts due to the removal of the cyano group.
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Carbon Assignment

Predicted Chemical Shift

Rationale for Shift vs.

(Ppm) Citalopram

Downfield shift due to bromine
C-5 (C-Br) 115-125

attachment.
Other Aromatic Shifts will be altered due to the
_ 120 - 145 _
(isobenzofuran) substituent change.
Aromatic (fluorophenyl) 115-165 Minimal change expected.
Quaternary C (C-1) 90-95 Minimal change expected.
-OCHz- 70-75 Minimal change expected.
-NCHz2- 55 - 60 Minimal change expected.
-N(CHs)2 40 - 45 Minimal change expected.
Propyl Chain Carbons 20 -40 Minimal change expected.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Bromodescyano Citalopram is expected to show characteristic bands

for its functional groups. The most notable difference from the spectrum of Citalopram will be

the absence of the nitrile (-C=N) stretch and the presence of a C-Br stretching vibration.

Predicted Wavenumber

Functional Group Intensity
(cm~)

Aromatic C-H Stretch 3000 - 3100 Medium

Aliphatic C-H Stretch 2800 - 3000 Medium-Strong

C-O-C Stretch (ether) 1050 - 1150 Strong

C-F Stretch 1100 - 1250 Strong

C-N Stretch (amine) 1000 - 1250 Medium

Aromatic C=C Bending 1450 - 1600 Medium

C-Br Stretch 500 - 650 Medium-Strong

© 2026 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/product/b139003/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-5-bromodescyano-citalopram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The presence of a band in the 500-650 cm~?* range would be a strong indicator of the bromine
substitution on the aromatic ring.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments. For 5-Bromodescyano Citalopram, the key feature in the mass spectrum will be
the isotopic pattern of bromine. Bromine has two major isotopes, 7°Br and 81Br, in nearly equal
abundance.[2][3] This results in two molecular ion peaks (M* and M+2) of similar intensity,
separated by 2 m/z units.

Predicted Mass Spectrum Data:

e Molecular lon (M*): m/z 377 (corresponding to C19H217°BrFNO)
e |sotopic Peak (M+2): m/z 379 (corresponding to C19H218:BrFNO)
e Major Fragmentation Pathways:

o Loss of the dimethylaminopropyl side chain is a likely fragmentation pathway, similar to
Citalopram.

o Cleavage of the ether bond in the isobenzofuran ring.

o Loss of the bromine atom.

Loss of [C14H10BrFO]+.

w -CH2CH2N(CH3)2 m/z 292/294
[C19H21BrFNO]J+.

m/z 377/379 -Br
\ Loss of [C19H21FNO]+.

-Br m/z 298

Click to download full resolution via product page

Caption: Predicted Mass Spectrometry Fragmentation Pathway

Experimental Protocols
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For researchers aiming to acquire experimental data for 5-Bromodescyano Citalopram, the

following are generalized, yet detailed, step-by-step methodologies for the key spectroscopic

techniques.

NMR Spectroscopy Protocol

Sample Preparation: Dissolve approximately 5-10 mg of 5-Bromodescyano Citalopram in
0.5-0.7 mL of a deuterated solvent (e.g., CDCls, DMSO-de).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal
resolution.

IH NMR Acquisition:

o Acquire a standard one-dimensional *H NMR spectrum.

o Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

o Reference the spectrum to the residual solvent peak.

13C NMR Acquisition:

o Acquire a proton-decoupled 13C NMR spectrum.

o Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.
o Reference the spectrum to the solvent peak.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired data.

IR Spectroscopy Protocol

e Sample Preparation:

o KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press
into a thin pellet.
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o ATR: Place a small amount of the solid sample directly onto the diamond crystal of an
Attenuated Total Reflectance (ATR) accessory.

e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
o Data Acquisition:

o Collect a background spectrum of the empty sample compartment or the clean ATR
crystal.

o Collect the sample spectrum over a range of 4000-400 cm~1.
o Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

» Data Processing: The background spectrum is automatically subtracted from the sample
spectrum to yield the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol

o Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.qg.,
methanol, acetonitrile) to a concentration of approximately 1 mg/mL. Further dilute as
necessary for the specific instrument.

e Instrumentation: A variety of mass spectrometers can be used, such as a Gas
Chromatography-Mass Spectrometer (GC-MS) or a Liquid Chromatography-Mass
Spectrometer (LC-MS). Electrospray ionization (ESI) or Electron Impact (EI) can be used as
the ionization source.

o Data Acquisition:
o Introduce the sample into the mass spectrometer.
o Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

o For tandem MS (MS/MS), select the molecular ion as the precursor ion and acquire the
product ion spectrum.
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o Data Analysis: Analyze the resulting mass spectrum for the molecular ion peaks and
characteristic fragment ions.

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 5-
Bromodescyano Citalopram based on sound scientific principles and comparative analysis
with its parent compound, Citalopram. The detailed predicted data for NMR, IR, and MS, along
with the provided experimental protocols, are intended to serve as a valuable resource for
researchers and professionals in the pharmaceutical industry. The ability to accurately identify
and characterize this and other related substances is paramount for ensuring the safety and
efficacy of pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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